Cas no 77614-49-4 (4-phenylpentan-2-ol)

• Product Name: 4-phenylpentan-2-ol
• CAS No: 77614-49-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 573056
• PubChem ID: 3018736
• Update Time: 2025-04-19

4-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, a,g-dimethyl-
• 4-Phenylpentan-2-ol
• LPZYYWRJFDZTJI-UHFFFAOYSA-N
• AKOS013215835
• 77614-49-4
• 2-phenyl-4-pentanol
• EN300-1252438
• NS00058107
• DTXSID80998830
• SCHEMBL2418955
• EINECS 278-733-2
• 4-phenylpentan-2-ol

• Inchi： 1S/C11H16O/c1-9(8-10(2)12)11-6-4-3-5-7-11/h3-7,9-10,12H,8H2,1-2H3
• InChI Key： LPZYYWRJFDZTJI-UHFFFAOYSA-N
• SMILES： OC(C)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų